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Compound of Interest

Compound Name: Complanatin |

Cat. No.: B15589104

For Researchers, Scientists, and Drug Development Professionals
CAS Number: 138505-45-0 Molecular Formula: C43H52020

Complanatin I is a flavonoid glycoside isolated from the seeds of Astragalus complanatus, a
plant used in traditional medicine. This document provides a comprehensive technical guide on
Complanatin I, summarizing its chemical properties, and exploring its potential biological
activities and mechanisms of action.

Chemical and Physical Data

A summary of the key chemical and physical properties of Complanatin | is presented in the

table below.
Property Value Source
CAS Number 138505-45-0 [Internal Database]
Molecular Formula C43H52020 [Internal Database]
Molecular Weight 888.86 g/mol [Internal Database]
Source Astragalus complanatus [Internal Database]
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Potential Biological Activities and Mechanism of
Action

While specific quantitative data on the biological activity of purified Complanatin I is limited in
publicly available literature, flavonoids isolated from Astralus complanatus are known to
possess a range of pharmacological effects, including anti-inflammatory, antioxidant, and
anticancer activities.

The potential mechanism of action for flavonoids from this genus may involve the modulation of
key signaling pathways implicated in inflammation and cancer progression. One such pathway
is the Nuclear Factor-kappa B (NF-kB) signaling cascade. NF-kB is a protein complex that
controls the transcription of DNA, cytokine production, and cell survival. In many inflammatory
diseases and cancers, the NF-kB pathway is constitutively active.

NF-kB Signaling Pathway

The diagram below illustrates a simplified representation of the canonical NF-kB signaling
pathway, a potential target for bioactive compounds like Complanatin I.
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Caption: Canonical NF-kB Signaling Pathway.

Experimental Protocols

Detailed experimental protocols for the biological evaluation of Complanatin | are not widely
published. However, based on the known activities of related flavonoids, the following
methodologies could be adapted for its study.
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General Workflow for Investigating Bioactivity

The logical workflow for isolating and testing a natural product like Complanatin I is depicted
below.
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Caption: General Experimental Workflow.
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Protocol for Purification of Complanatin |

While a specific protocol for Complanatin I is not available, a method for the purification of a
related flavonoid, rhamnocitrin, from Astragalus complanatus can be adapted. This typically
involves the following steps:

o Extraction: Powdered seeds of Astragalus complanatus are extracted with a suitable solvent,
such as ethanol or methanol, often using techniques like soxhlet extraction or ultrasonication
to improve efficiency.

o Fractionation: The crude extract is then subjected to liquid-liquid partitioning with solvents of
increasing polarity (e.g., petroleum ether, ethyl acetate, n-butanol) to separate compounds
based on their polarity. Flavonoids are typically enriched in the ethyl acetate and n-butanol
fractions.

o Chromatography: The flavonoid-rich fractions are further purified using column
chromatography on silica gel or other stationary phases. A gradient elution with a solvent
system like chloroform-methanol is commonly used.

 Final Purification: Final purification to obtain highly pure Complanatin | is often achieved
using preparative High-Performance Liquid Chromatography (HPLC).

Note: The identity and purity of Complanatin | at each step should be monitored by analytical
techniques such as Thin Layer Chromatography (TLC) and HPLC, and the final structure
confirmed by Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Future Directions

Further research is required to isolate sufficient quantities of pure Complanatin | and to
perform comprehensive biological evaluations. Key areas for future investigation include:

o Quantitative assessment of biological activity: Determining the 1C50 values of Complanatin I
in various cancer cell lines and in assays for inflammatory markers.

» Elucidation of the precise mechanism of action: Investigating the direct molecular targets of
Complanatin | and its effects on specific signaling pathways, such as the NF-kB pathway,
through techniques like Western blotting and reporter gene assays.
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« In vivo studies: Evaluating the efficacy and safety of Complanatin I in animal models of
cancer and inflammatory diseases.

This technical guide provides a foundational understanding of Complanatin | for researchers
and professionals in the field of drug discovery and development. The information presented
herein is intended to stimulate further investigation into the therapeutic potential of this natural
product.

 To cite this document: BenchChem. [Complanatin I: A Technical Overview of a Bioactive
Flavonoid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15589104#complanatin-i-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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